[Dideuterio(hydroxy)methyl]phosphonic acid

• Molecular Formula: CH5O4P
• Molecular Weight: 114.03 g/mol
• IUPAC Name: [dideuterio(hydroxy)methyl]phosphonic acid
• InChI: InChI=1S/CH5O4P/c2-1-6(3,4)5/h2H,1H2,(H2,3,4,5)/i1D2
• InChI Key: GTTBQSNGUYHPNK-DICFDUPASA-N
• Isomeric SMILES: [2H]C([2H])(O)P(=O)(O)O
• Canonical SMILES: C(O)P(=O)(O)O

Description

[Dideuterio(hydroxy)methyl]phosphonic acid is a deuterated derivative of α-hydroxy methylphosphonic acid, where two hydrogen atoms on the hydroxymethyl group are replaced with deuterium. This substitution introduces isotopic effects that may alter its chemical stability, hydrogen-bonding interactions, and biological activity compared to non-deuterated analogs. Phosphonic acids, characterized by a direct carbon-phosphorus (C–P) bond and a –PO(OH)₂ group, are structurally analogous to phosphates, enabling their use in medicinal chemistry, materials science, and catalysis .

Comparison with Similar Compounds

Comparison with Similar Compounds

α-Hydroxy Phosphonic Acids

• Structure: Non-deuterated α-hydroxy phosphonic acids, such as α-hydroxy phosphonic acid 22 (), share the –CH(OH)–PO(OH)₂ backbone.
• Synthesis : Typically prepared via hydrolysis of α-hydroxy phosphonates (e.g., compound 20 in ) or asymmetric catalytic methods ().
• Applications : Serve as metallo-β-lactamase inhibitors () and intermediates in asymmetric synthesis ().
• Key Differences : Deuterium substitution in [Dideuterio...] may reduce reaction rates (kinetic isotope effect) and enhance metabolic stability in biological systems.

Halogenated Phosphonic Acids

• Fluoro Derivatives : [Difluoro(trimethylsilyl)methyl]phosphonic acid () and fluoro-biphenyl derivatives () exhibit enhanced electronegativity and lipophilicity.
• Chloro Derivatives : 2-Chloro-ethyl-phosphonic acid () shows plant growth-regulating activity but lower efficacy compared to coumarin derivatives.
• Comparison : Fluorinated and chlorinated analogs prioritize electronic effects, whereas deuterated compounds focus on isotopic stabilization.

Cyano- and Sulfanyl-Substituted Analogs

• (Cyano(hydroxy)methyl)phosphonic Acid (CHMP): Isolated from Streptomyces regensis (), this natural product features a –CN group, conferring distinct coordination properties.
• α-Sulfanyl Phosphonic Acid 26 (): The –SH group enhances nucleophilicity, making it a potent inhibitor of metallo-β-lactamases.
• Deuterated Advantage : Deuterium in [Dideuterio...] avoids steric or electronic perturbations caused by bulkier substituents (e.g., –CN or –SH).

Aryl and Alkyl Phosphonic Acids

• Phenyl Phosphonic Acid (): Used in material science for surface functionalization; logP = 0.49 indicates moderate hydrophobicity.
• Methyl Phosphonic Acid (): Employed in porous tin(IV) materials; microporosity depends on ligand ratios.
• Deuterated Relevance : Deuterium in [Dideuterio...] may improve thermal stability in materials without altering porosity.

Phosphonic Acids with Heterocyclic Moieties

• Imidazole- and Thiazole-Functionalized Derivatives (): Used in SERS studies for adsorption dynamics.
• Biological Activity : Weaker binding to water compared to oxo-acids (), reducing utility in low-humidity fuel cells.

Data Table: Comparative Analysis of Key Phosphonic Acids

Compound	Substituent(s)	Key Properties/Activities	Applications	Reference ID
[Dideuterio(hydroxy)methyl]phosphonic acid	–CD₂(OH)	Isotopic stability, potential metabolic delay	Drug design, catalysis	Inferred
α-Hydroxy phosphonic acid 22	–CH(OH)–	Metallo-β-lactamase inhibition (Ki ~ µM)	Antibiotic adjuvants
(Cyano(hydroxy)methyl)phosphonic acid	–CN, –OH	Natural product, coordination chemistry	Microbial metabolite studies
[Difluoro(trimethylsilyl)methyl]phosphonic acid	–CF₂–SiMe₃	High electronegativity, lipophilicity	Materials functionalization
2-Chloro-ethyl-phosphonic acid	–Cl, –CH₂CH₂–	Plant growth retardation	Agriculture
Phenyl phosphonic acid	–C₆H₅	logP = 0.49, moderate hydrophobicity	Surface coatings, catalysts